Cas no 2034616-34-5 (2-(3-Methoxyphenyl)-1-(3-(quinolin-2-yloxy)pyrrolidin-1-yl)ethanone)

• Product Name: 2-(3-Methoxyphenyl)-1-(3-(quinolin-2-yloxy)pyrrolidin-1-yl)ethanone
• CAS No: 2034616-34-5
• MF: C₂₂H₂₂N₂O₃
• MW: 362.421685695648
• CID: 5552752
• PubChem ID: 91815848
• Update Time: 2025-06-15

2-(3-Methoxyphenyl)-1-(3-(quinolin-2-yloxy)pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-1-(3-quinolin-2-yloxypyrrolidin-1-yl)ethanone
• F6476-3696
• 2034616-34-5
• 2-(3-methoxyphenyl)-1-(3-(quinolin-2-yloxy)pyrrolidin-1-yl)ethanone
• 2-(3-methoxyphenyl)-1-[3-(quinolin-2-yloxy)pyrrolidin-1-yl]ethan-1-one
• AKOS025317955
• 2-(3-Methoxyphenyl)-1-(3-(quinolin-2-yloxy)pyrrolidin-1-yl)ethanone

• Inchi： 1S/C22H22N2O3/c1-26-18-7-4-5-16(13-18)14-22(25)24-12-11-19(15-24)27-21-10-9-17-6-2-3-8-20(17)23-21/h2-10,13,19H,11-12,14-15H2,1H3
• InChI Key： YXEVWIHSWGXOJF-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C=CC=CC=2N=1)C1CN(C(CC2C=CC=C(C=2)OC)=O)CC1

Computed Properties

• Exact Mass: 362.16304257g/mol
• Monoisotopic Mass: 362.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on 2-(3-Methoxyphenyl)-1-(3-(quinolin-2-yloxy)pyrrolidin-1-yl)ethanone

Recent Advances in the Study of 2-(3-Methoxyphenyl)-1-(3-(quinolin-2-yloxy)pyrrolidin-1-yl)ethanone (CAS: 2034616-34-5)

The compound 2-(3-Methoxyphenyl)-1-(3-(quinolin-2-yloxy)pyrrolidin-1-yl)ethanone (CAS: 2034616-34-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly those involving kinase inhibition. Researchers have synthesized and characterized this molecule, confirming its structural integrity through advanced spectroscopic techniques such as NMR and mass spectrometry. The compound's unique structure, featuring a quinoline moiety linked to a pyrrolidine ring via an ether linkage, suggests potential interactions with various protein targets.

In vitro studies have demonstrated promising activity of 2-(3-Methoxyphenyl)-1-(3-(quinolin-2-yloxy)pyrrolidin-1-yl)ethanone against certain cancer cell lines, with IC50 values in the low micromolar range. Mechanistic investigations indicate that the compound may exert its effects through the inhibition of key signaling pathways involved in cell proliferation and survival. These findings position it as a potential lead compound for further drug development efforts.

Pharmacokinetic studies of this compound have revealed moderate metabolic stability and acceptable bioavailability in preclinical models. Researchers are currently exploring structural modifications to optimize its drug-like properties while maintaining or enhancing its biological activity. The compound's potential as a scaffold for the development of novel therapeutics continues to be an active area of investigation.

Future research directions include more extensive structure-activity relationship studies, detailed target identification, and evaluation in additional disease models. The growing body of evidence suggests that 2-(3-Methoxyphenyl)-1-(3-(quinolin-2-yloxy)pyrrolidin-1-yl)ethanone represents a valuable chemical probe for understanding disease mechanisms and a promising starting point for medicinal chemistry optimization.